Cas no 921914-81-0 (2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• CAS No: 921914-81-0
• MF: C₁₇H₁₄Cl₂N₂O₃
• MW: 365.21066236496
• CID: 5981599
• PubChem ID: 18571302
• Update Time: 2025-06-15

2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• 2-(2,4-dichlorophenoxy)-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)acetamide
• 921914-81-0
• AKOS024633831
• F2266-0305

• Inchi： 1S/C17H14Cl2N2O3/c18-11-2-5-15(13(19)8-11)24-9-17(23)20-12-3-4-14-10(7-12)1-6-16(22)21-14/h2-5,7-8H,1,6,9H2,(H,20,23)(H,21,22)
• InChI Key： OILWKEJEEKWORU-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 364.0381477g/mol
• Monoisotopic Mass: 364.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 921914-81-0)

2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 921914-81-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

The chemical structure of 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is composed of a dichlorophenoxy group attached to an acetamide moiety, which is further linked to a substituted tetrahydroquinoline ring. The presence of these functional groups imparts specific chemical and physical properties to the compound. The dichlorophenoxy group contributes to the lipophilicity and stability of the molecule, while the tetrahydroquinoline ring provides a scaffold for potential interactions with biological targets.

The molecular formula of 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide is C₁₇H₁₅Cl₂N₃O₃, and its molecular weight is approximately 370.77 g/mol. The compound is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common approach involves the reaction of 6-amino-tetrahydroquinoline with chloroacetyl chloride to form the intermediate chloroacetamide. This intermediate is then reacted with 2,4-dichlorophenol in the presence of a base such as potassium carbonate to form the final product.

The synthesis process can be optimized by varying parameters such as temperature, solvent choice, and catalysts. Recent studies have explored the use of green chemistry principles to develop more environmentally friendly synthesis methods for this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production.

Biological Activities and Therapeutic Potential

2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide has been investigated for its potential therapeutic applications in various diseases. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide has also demonstrated promising antitumor activity. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential as a novel anticancer agent.

Clinical Trials and Future Directions

The promising preclinical results for 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating inflammatory diseases and cancer. Preliminary data from these trials have shown favorable outcomes with minimal adverse effects.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide. Efforts are being made to improve its bioavailability and reduce potential side effects through structural modifications or formulation strategies.

Conclusion

2-(2,4-dichlorophenoxy)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-y l)acetamide (CAS No. 921914-81 -0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.